3-Fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid
Overview
Description
3-Fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid is a chemical compound used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It is a white crystalline powder with a molecular formula of C17H15FNO4 and a molecular weight of 321.3 g/mol.
Mechanism of Action
The mechanism of action of 3-Fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid is not fully understood. However, it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation.
Biochemical and physiological effects:
Studies have shown that this compound can reduce inflammation and pain in animal models of arthritis. It has also been found to have a protective effect on the liver and kidneys in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid in lab experiments is its anti-inflammatory properties, which make it a useful tool for studying the mechanisms of inflammation and potential therapeutic interventions. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
Future research on 3-Fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid could focus on its potential therapeutic applications in other diseases, such as cancer and neurological disorders. Further studies could also investigate its mechanism of action and potential side effects in humans. Additionally, research could explore the development of new derivatives of this compound with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of 3-Fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid involves the reaction of 3-fluoro-6-methyl-2-nitrobenzoic acid with phenylmethoxycarbonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reduced with palladium on carbon to yield the final product.
Scientific Research Applications
3-Fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid has been used in scientific research to study its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory properties and has shown promise in the treatment of rheumatoid arthritis and other autoimmune diseases.
properties
IUPAC Name |
3-fluoro-6-methyl-2-(phenylmethoxycarbonylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO4/c1-10-7-8-12(17)14(13(10)15(19)20)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZTZVUAYTUCSKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)NC(=O)OCC2=CC=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(4-ethoxyphenyl)-3-[(4-fluorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/no-structure.png)
![(Z)-methyl 2-((3-methoxy-2-naphthoyl)imino)-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate](/img/structure/B2916197.png)
![7-(4-Chlorophenyl)-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B2916200.png)
![N-(4-chlorophenyl)-2-{[5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B2916202.png)
![5-Fluoro-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrimidine](/img/structure/B2916205.png)
![N-cyclohexyl-3-(3-fluorophenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide](/img/structure/B2916210.png)
![7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one](/img/structure/B2916211.png)
![3-[(4-Chloro-2-fluorophenyl)sulfonylamino]butanoic acid](/img/structure/B2916214.png)